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Compound of Interest

Compound Name: L-Malic Acid

Cat. No.: B142052

This document provides immediate safety, handling, and disposal protocols for L-Malic Acid,
designed for researchers, scientists, and drug development professionals. Our goal is to
furnish you with comprehensive, procedural guidance to ensure safe laboratory practices and
build a foundation of trust in our commitment to your safety.

Personal Protective Equipment (PPE) and Safety
Measures

When handling L-Malic Acid, adherence to the following personal protective equipment
guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification

Rationale

) Wear tightly fitting safety
Eye/Face Protection o ]
goggles with side-shields.

L-Malic Acid can cause serious
eye irritation.[1][2][3]

Wear protective gloves (e.g.,
Skin Protection nitrile rubber) and a lab coat or

impervious clothing.

To prevent skin irritation which

may occur upon contact.[1][2]

If dust is generated, use a
NIOSH-approved N-95 dust

Respiratory Protection respirator or a full-face
respirator if exposure limits are
exceeded.

To prevent irritation to the

respiratory system.[4]

General Hygiene and Safety Practices:

Use in a well-ventilated area.[5]

Physical and Chemical Properties

Avoid all personal contact, including inhalation of dust.[5]

Wash hands thoroughly with soap and water after handling.[2][5]

Do not eat, drink, or smoke in areas where L-Malic Acid is handled or stored.[5]

Contaminated work clothes should be laundered separately before reuse.[5]

Understanding the properties of L-Malic Acid is crucial for safe handling and storage.
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Property Value

Appearance White crystalline powder or granules.[6][7]

Nearly odorless, sometimes with a faint, acrid

Odor
odor.[1]
Melting Point 101-103 °C[1][2]
Boiling Point 306.4 °C at 760 mmHg[2]
Density 1.6 g/cm3[2]
Solubility Soluble in water, ethanol, and acetone.[7]
Vapor Pressure Negligible[5]

Handling and Storage Procedures

Handling:

» Avoid the formation of dust.[8] Use dry clean-up procedures and avoid sweeping, which can
generate dust clouds.[5]

o Keep containers securely sealed when not in use.[5]

e Avoid contact with incompatible materials.

Storage:

» Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[5][7]
» Store away from incompatible materials and foodstuff containers.[5]

o Protect containers against physical damage and check regularly for leaks.[5]

Spill and Emergency Procedures

Immediate and appropriate response to a spill is critical to prevent injury and environmental
contamination.
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Chemical Spill Workflow Diagram:

Chemical Spill Response: L-Malic Acid

Evacuate Immediate Area
Alert Personnel

i

Assess Spill Size & Risk

Don Appropriate PPE

(Goggles, Gloves, Respirator if needed)

Spill Containmgnt & Cleanup

Contain Spill
(Prevent entry into drains/waterways)

Dry Spill: Use dry cleanup procedures Wet Spill: Absorb with inert material
(Avoid generating dust) (e.g., sand)

Collect waste into a labeled, sealed container

Decontaminate Spill Area
(Wash with large amounts of water)

Dispose of Waste
(Follow local, state, and federal regulations)

Report Incident

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill of L-Malic Acid.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[2][5]

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical attention if irritation develops and persists.[2]

[5]

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.[2]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[5]

» Dispose of unused L-Malic Acid and contaminated materials through an authorized waste
management firm.

e Do not allow the chemical to enter drains or water systems.[9]
o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive safety data sheet (SDS). Always refer to the specific SDS for L-Malic Acid
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Malic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142052#personal-protective-equipment-for-handling-
[-malic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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